Cas no 1988082-93-4 (N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride)
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride
- N-[(4-Chlorophenyl)methyl]-N-methylpiperidin-4-amine;dihydrochloride
-
- MDL: MFCD28142438
- Inchi: 1S/C13H19ClN2.2ClH/c1-16(13-6-8-15-9-7-13)10-11-2-4-12(14)5-3-11;;/h2-5,13,15H,6-10H2,1H3;2*1H
- InChI Key: VSNNOXMAWLOPJN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN(C)C1CCNCC1.Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 196
- Topological Polar Surface Area: 15.3
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417172-500 mg |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB417172-1 g |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 1g |
€373.00 | 2022-03-02 | ||
| TRC | N136100-100mg |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N136100-250mg |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | N136100-500mg |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 500mg |
$ 600.00 | 2022-06-03 | ||
| abcr | AB417172-500mg |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride; . |
1988082-93-4 | 500mg |
€333.00 | 2024-04-18 | ||
| abcr | AB417172-1g |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride; . |
1988082-93-4 | 1g |
€397.00 | 2024-04-18 | ||
| Ambeed | A770182-1g |
N-(4-CHlorobenzyl)-n-methylpiperidin-4-amine dihydrochloride |
1988082-93-4 | 95% | 1g |
$356.0 | 2024-07-28 |
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine Dihydrochloride (CAS 1988082-93-4): A Comprehensive Overview
N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride (CAS 1988082-93-4) is a specialized piperidine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its chlorobenzyl and methylpiperidine moieties, has garnered attention due to its unique structural properties and broad applicability in medicinal chemistry. As the demand for novel small molecule therapeutics grows, this compound stands out for its versatility and potential in addressing various biological targets.
The molecular structure of N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride features a piperidine core substituted with a 4-chlorobenzyl group and a methylamine side chain. This configuration contributes to its lipophilicity and bioavailability, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential as a central nervous system (CNS) agent, given the piperidine ring's prevalence in neuroactive compounds. The dihydrochloride salt form enhances its stability and solubility, facilitating laboratory handling and formulation studies.
Recent trends in pharmaceutical research highlight the importance of N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride in the development of GPCR-targeted therapies. G protein-coupled receptors remain one of the most investigated drug targets, and this compound's structural features make it a promising candidate for modulating various receptor subtypes. Its chloroaromatic component provides optimal receptor binding affinity, while the methylpiperidine moiety offers spatial flexibility for target engagement. These characteristics align with current industry focus on precision medicine and targeted drug delivery systems.
The synthesis of N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride typically involves reductive amination strategies, combining 4-chlorobenzaldehyde with N-methylpiperidin-4-amine followed by salt formation. This process has been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical intermediates. Analytical characterization using HPLC, mass spectrometry, and NMR spectroscopy confirms the compound's identity and quality, essential for regulatory compliance in drug development pipelines.
Beyond its pharmaceutical applications, CAS 1988082-93-4 has shown utility in chemical biology research as a molecular probe. Scientists utilize this compound to study enzyme inhibition mechanisms and cellular signaling pathways, particularly those involving amine neurotransmitters. The chlorobenzyl group serves as an excellent pharmacophore for structure-activity relationship studies, enabling researchers to explore subtle modifications that enhance selectivity and potency.
The market for N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride reflects growing interest in specialty chemicals for drug discovery. With increasing investment in neurological disorders and psychiatric medications, demand for high-quality piperidine derivatives continues to rise. Suppliers emphasize GMP-compliant production and thorough analytical documentation to meet pharmaceutical industry standards. Current research publications suggest expanding applications in pain management and neurodegenerative disease research, positioning this compound as a valuable tool for therapeutic innovation.
Storage and handling of N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride require standard laboratory precautions for organic compounds. The material should be kept in airtight containers under controlled temperature conditions to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment is recommended during laboratory use, consistent with good chemical hygiene practices.
Future perspectives for CAS 1988082-93-4 include potential applications in radiopharmaceuticals and diagnostic imaging agents. The compound's aromatic system presents opportunities for isotope labeling, enabling tracking in biological systems. Additionally, its structural features make it a candidate for development into PET tracers for neurological studies. These emerging applications demonstrate the compound's versatility beyond traditional drug discovery paradigms.
Quality control protocols for N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride emphasize rigorous impurity profiling and stability testing. Advanced analytical techniques such as chiral HPLC ensure enantiomeric purity when required for specific research applications. The pharmaceutical industry's increasing focus on quality by design principles has driven improvements in synthesis and purification methodologies for this important chemical intermediate.
In conclusion, N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride represents a significant compound in modern medicinal chemistry with diverse applications in drug discovery and biochemical research. Its unique structural features, combined with growing scientific interest in neuromodulators and receptor-targeted compounds, ensure its continued relevance in pharmaceutical development. As research progresses, new therapeutic possibilities for this piperidine-based molecule are likely to emerge, further solidifying its position as a valuable tool in biomedical science.
1988082-93-4 (N-(4-Chlorobenzyl)-N-methylpiperidin-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)